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Compound of Interest

Compound Name: Methyl 3-mercaptobenzoate

Cat. No.: B014478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Methyl 3-mercaptobenzoate, a compound of interest in organic synthesis and

pharmaceutical research. This document outlines its key physical and chemical characteristics,

presents detailed experimental protocols for their determination, and offers a logical workflow

for the characterization of such a chemical entity.

Core Physicochemical Data
Methyl 3-mercaptobenzoate is an ester derivative of benzoic acid containing a thiol group. Its

properties are crucial for its handling, storage, and application in synthetic and developmental

workflows.

Table 1: Physicochemical Properties of Methyl 3-mercaptobenzoate
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Property Value Source(s)

CAS Number 72886-42-1 [1][2]

Molecular Formula C₈H₈O₂S [1][2]

Molecular Weight 168.21 g/mol [1][2]

Appearance Colourless to Pale Yellow Oil [1]

Boiling Point 65-75 °C at 0.5 mmHg [1][3]

Density (Predicted) 1.202 ± 0.06 g/cm³ [1][3]

Solubility

Slightly soluble in Chloroform,

DMSO, Ethyl Acetate,

Methanol

[1]

pKa (Predicted) 5.89 ± 0.10 [1]

Storage Conditions
Refrigerator, Under Inert

Atmosphere
[1][4]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key

physicochemical properties of a liquid compound like Methyl 3-mercaptobenzoate.

The boiling point is a critical physical constant for characterizing a liquid. The Thiele tube

method is a common and effective technique that requires a small amount of sample.[5]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)
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Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath liquid

Rubber band or thread for attachment

Procedure:

Sample Preparation: Fill the small test tube with Methyl 3-mercaptobenzoate to a depth of

2-3 cm.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid and the sealed end protruding above the surface.[6]

Assembly: Attach the test tube to the thermometer using a rubber band or thread, ensuring

the sample is level with the thermometer bulb.

Heating: Insert the assembly into the Thiele tube containing mineral oil, making sure the

heating liquid level is above the sample but below the top of the test tube.[6]

Observation: Gently heat the side arm of the Thiele tube.[6] As the temperature rises, air

trapped in the capillary tube will slowly bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the capillary

tube's open end. This indicates the liquid's vapor pressure has overcome the atmospheric

pressure.

Recording the Boiling Point: Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is the boiling point of the sample.[5] Record this temperature.

For accuracy, repeat the determination at least twice and calculate the average.

This gravimetric method provides a precise measurement of a liquid's density.[7]

Apparatus:

Pycnometer (density bottle) of a known volume (e.g., 10 mL or 25 mL)
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Analytical balance (accurate to ±0.0001 g)

Thermometer

Constant temperature water bath

Procedure:

Clean and Dry: Thoroughly clean and dry the pycnometer and its stopper.

Mass of Empty Pycnometer: Weigh the empty, dry pycnometer with its stopper on the

analytical balance (m₁).[7]

Mass of Pycnometer with Sample: Fill the pycnometer completely with Methyl 3-
mercaptobenzoate, ensuring no air bubbles are present. Insert the stopper, allowing excess

liquid to escape through the capillary. Carefully wipe the outside of the pycnometer dry.

Allow the filled pycnometer to equilibrate to a constant temperature (e.g., 20 °C) in a water

bath.

Weigh the filled pycnometer (m₂).

Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with distilled water,

following the same procedure, and weigh it at the same temperature (m₃).

Calculation: The density (ρ) of the sample is calculated using the following formula:

ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_water

Where ρ_water is the known density of water at the experimental temperature.

This protocol establishes the qualitative solubility of Methyl 3-mercaptobenzoate in various

solvents.

Apparatus:

Small test tubes
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Graduated pipettes or droppers

Vortex mixer (optional)

Sample of Methyl 3-mercaptobenzoate

A selection of solvents (e.g., water, ethanol, diethyl ether, chloroform, DMSO)

Procedure:

Initial Setup: Place approximately 20-30 mg (or 1-2 drops) of Methyl 3-mercaptobenzoate
into a small test tube.[8]

Solvent Addition: Add the selected solvent (e.g., chloroform) dropwise, starting with about 0.5

mL.[8]

Mixing: Shake or vortex the test tube vigorously for 1-2 minutes to facilitate dissolution.

Observation: Observe the mixture against a contrasting background.

Soluble: The sample forms a clear, homogenous solution with no visible particles.

Slightly Soluble: A significant portion of the sample dissolves, but some undissolved

material remains, or the solution appears cloudy.

Insoluble: The sample does not visibly dissolve in the solvent.

Incremental Addition: If the substance does not dissolve completely, continue adding the

solvent in small increments (e.g., 0.5 mL portions) up to a total volume of 3 mL, shaking after

each addition.[8]

Record Results: Record the solubility classification for each solvent tested. The process

should be conducted at a controlled temperature, as temperature significantly influences

solubility.[9]

Visualization of Experimental Workflow
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The characterization of a chemical substance like Methyl 3-mercaptobenzoate follows a

logical progression from acquisition to detailed analysis. The following diagram illustrates this

standard workflow.
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Phase 1: Sample Preparation & Initial Checks

Phase 2: Physicochemical Property Determination

Phase 3: Data Compilation & Reporting

Procurement or Synthesis
of Methyl 3-mercaptobenzoate
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(e.g., GC-MS, NMR)
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(e.g., Color, Form)
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Experiments
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Experiments

Spectroscopic Analysis
(FTIR, UV-Vis)

Characterization
Experiments

Tabulate Quantitative Data

Collate Results Collate Results Collate Results Collate Results

Document Experimental
Methodologies

Generate Technical Report
or Whitepaper

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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